Cas no 116341-79-8 (1,1,3-triiodooctane)
1,1,3-triiodooctane structure
Product Name:1,1,3-triiodooctane
CAS No:116341-79-8
MF:C8H15I3
MW:491.918119668961
CID:2614509
PubChem ID:71339046
Update Time:2025-04-21
1,1,3-triiodooctane Chemical and Physical Properties
Names and Identifiers
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- 1,1,3-triiodooctane
- DTXSID30766541
- 116341-79-8
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- Inchi: 1S/C8H15I3/c1-2-3-4-5-7(9)6-8(10)11/h7-8H,2-6H2,1H3
- InChI Key: MIUWTLNRFCCCIH-UHFFFAOYSA-N
- SMILES: IC(CC(I)I)CCCCC
Computed Properties
- Exact Mass: 491.8308Da
- Monoisotopic Mass: 491.8308Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 83.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
1,1,3-triiodooctane Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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